1-(benzo[d]isoxazol-3-yl)-N-(pyridin-3-yl)methanesulfonamide

• IUPAC Name: 1-(1,2-benzoxazol-3-yl)-N-pyridin-3-ylmethanesulfonamide
• InChI: InChI=1S/C13H11N3O3S/c17-20(18,16-10-4-3-7-14-8-10)9-12-11-5-1-2-6-13(11)19-15-12/h1-8,16H,9H2
• InChI Key: GQYJKSRRFUSKFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CS(=O)(=O)NC3=CN=CC=C3
• Molecular Formula: C13H11N3O3S
• Molecular Weight: 289.31 g/mol

Description

The compound “1-(benzo[d]isoxazol-3-yl)-N-(pyridin-3-yl)methanesulfonamide” is a chemical compound that is likely to be used in research. It is related to the compound “Benzo[d]isoxazol-3-yl-methanesulfonyl Chloride”, which contains approximately 12% dichloromethane and 8% ethyl acetate.

Scientific Research Applications

Molecular and Supramolecular Structures

N-[2-(Pyridin-2-yl)ethyl] derivatives of methane-, benzene-, and toluenesulfonamide, including compounds structurally related to 1-(benzo[d]isoxazol-3-yl)-N-(pyridin-3-yl)methanesulfonamide, have been analyzed for their molecular and supramolecular structures. These studies reveal insights into the conformational preferences of these compounds and their ability to form hydrogen-bonded dimers and layers, which could be significant in the development of molecular recognition systems or crystal engineering applications (Jacobs, Chan, & O'Connor, 2013).

Synthetic Chemistry Applications

• Regioselective N-Mesylation : The compound has been referenced in the context of selective N-mesylation reactions, demonstrating its utility in differentiating between amino groups within molecules. This specificity is crucial for the development of targeted synthetic pathways in organic chemistry (Kim, Sung, Choi, & Kim, 1999).

• Efficient Synthesis of Benzisoxazoles : Research into the synthesis of benzisoxazole derivatives, which include 1,2-benzisoxazole-3-methanesulfonamide (a compound similar to the one ), highlights the importance of these structures in medicinal chemistry. These efforts aim to improve the cost-effectiveness and efficiency of synthesizing compounds with potential antipsychotic properties (Arava, Gorentla, Siripalli, & Dubey, 2011).

Materials Science and Engineering

In the realm of materials science, the focus shifts to the investigation of organometallic complexes and the synthesis of polymers with unique physical properties. For instance, the study of lanthanide helicates self-assembled in water, which includes compounds with structural similarities to 1-(benzo[d]isoxazol-3-yl)-N-(pyridin-3-yl)methanesulfonamide, reveals a new class of luminescent materials with high stability and potential applications in sensing and imaging (Elhabiri, Scopelliti, Bünzli, & Piguet, 1999).